Cas no 1048016-19-8 (3-[(4-acetamidophenyl)carbamoyl]-2-[(3-methoxypropyl)amino]propanoic acid)

• Product Name: 3-[(4-acetamidophenyl)carbamoyl]-2-[(3-methoxypropyl)amino]propanoic acid
• CAS No: 1048016-19-8
• MF: C₁₆H₂₃N₃O₅
• MW: 337.37092423439
• CID: 5470991
• PubChem ID: 18580999
• Update Time: 2025-06-23

3-[(4-acetamidophenyl)carbamoyl]-2-[(3-methoxypropyl)amino]propanoic acid Chemical and Physical Properties

Names and Identifiers

• F2721-0175
• 4-(4-acetamidoanilino)-2-(3-methoxypropylamino)-4-oxobutanoic acid
• 1048016-19-8
• AKOS005143231
• 4-((4-acetamidophenyl)amino)-2-((3-methoxypropyl)amino)-4-oxobutanoic acid
• 3-[(4-acetamidophenyl)carbamoyl]-2-[(3-methoxypropyl)amino]propanoic acid

• Inchi： 1S/C16H23N3O5/c1-11(20)18-12-4-6-13(7-5-12)19-15(21)10-14(16(22)23)17-8-3-9-24-2/h4-7,14,17H,3,8-10H2,1-2H3,(H,18,20)(H,19,21)(H,22,23)
• InChI Key： QNKPEKVVJUEEGA-UHFFFAOYSA-N
• SMILES： O(C)CCCNC(C(=O)O)CC(NC1C=CC(=CC=1)NC(C)=O)=O

Computed Properties

• Exact Mass: 337.16377084g/mol
• Monoisotopic Mass: 337.16377084g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 10
• Complexity: 422
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.1
• Topological Polar Surface Area: 117Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 3-[(4-acetamidophenyl)carbamoyl]-2-[(3-methoxypropyl)amino]propanoic acid

Introduction to 3-[(4-acetamidophenyl)carbamoyl]-2-[(3-methoxypropyl)amino]propanoic acid (CAS No. 1048016-19-8)

3-[(4-acetamidophenyl)carbamoyl]-2-[(3-methoxypropyl)amino]propanoic acid, identified by its CAS number 1048016-19-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound, featuring a complex structure with both carbamoyl and amino functional groups, exhibits potential applications in drug discovery and molecular research. Its unique chemical architecture makes it a valuable scaffold for developing novel therapeutic agents, particularly in the context of modulating biological pathways and targeting specific disease mechanisms.

The structural composition of 3-[(4-acetamidophenyl)carbamoyl]-2-[(3-methoxypropyl)amino]propanoic acid includes a phenyl ring substituted with an acetamide group at the 4-position, linked to a propanoic acid backbone with an amine group at the 2-position and a methoxypropyl chain. This arrangement imparts distinct physicochemical properties, such as solubility, stability, and reactivity, which are critical factors in pharmaceutical development. The presence of both polar and non-polar substituents enhances its interaction with biological targets, making it a promising candidate for further exploration.

In recent years, the pharmaceutical industry has seen a surge in the demand for innovative compounds that can address unmet medical needs. 3-[(4-acetamidophenyl)carbamoyl]-2-[(3-methoxypropyl)amino]propanoic acid has been studied for its potential role in inhibiting key enzymes and receptors involved in various diseases. For instance, its structural motif resembles that of known bioactive molecules, suggesting that it may serve as a lead compound for designing drugs targeting neurological disorders, inflammatory conditions, and metabolic diseases.

One of the most compelling aspects of this compound is its versatility in chemical modification. The carbamoyl and amino groups provide multiple sites for derivatization, allowing researchers to fine-tune its pharmacological properties. This flexibility is particularly advantageous in high-throughput screening (HTS) campaigns, where libraries of structurally diverse compounds are tested against biological targets to identify hits with desired activity. The synthesis of analogs derived from 3-[(4-acetamidophenyl)carbamoyl]-2-[(3-methoxypropyl)amino]propanoic acid has led to the discovery of several novel molecules with enhanced potency and selectivity.

Advances in computational chemistry have further accelerated the exploration of this compound's potential. Molecular docking studies have been conducted to predict its binding interactions with proteins such as kinases, proteases, and ion channels. These studies have revealed that 3-[(4-acetamidophenyl)carbamoyl]-2-[(3-methoxypropyl)amino]propanoic acid can bind to specific pockets within these targets, potentially leading to the development of small-molecule inhibitors. Additionally, quantum mechanical calculations have provided insights into its electronic structure and reactivity, aiding in the design of more effective derivatives.

The compound's pharmacokinetic profile is also under investigation. Preliminary studies suggest that it exhibits good oral bioavailability and moderate metabolic stability, making it a viable candidate for clinical development. However, further research is needed to optimize its pharmacokinetic properties and minimize potential side effects. Techniques such as structure-activity relationship (SAR) studies and pharmacokinetic modeling are being employed to refine its design.

In the realm of drug development, collaboration between academia and industry has been instrumental in advancing the study of 3-[(4-acetamidophenyl)carbamoyl]-2-[(3-methoxypropyl)amino]propanoic acid. Academic researchers have contributed valuable insights into its mechanism of action, while pharmaceutical companies have provided resources for large-scale synthesis and preclinical testing. This synergy has fostered a robust pipeline of novel compounds derived from this scaffold.

Emerging trends in medicinal chemistry emphasize the importance of green chemistry principles in drug design. The synthesis of 3-[(4-acetamidophenyl)carbamoyl]-2-[(3-methoxypropyl)amino]propanoic acid has been optimized to minimize waste and reduce environmental impact. For example, catalytic methods have been employed to improve yield while reducing energy consumption. Such approaches align with global efforts to promote sustainable pharmaceutical practices.

The future prospects of 3-[(4-acetamidophenyl)carbamoyl]-2-[(3-methoxypropyl)amino]propanoic acid are promising, with ongoing research focusing on expanding its therapeutic applications. Investigational new drug (IND)-enabling studies are underway to gather essential data for regulatory submissions. These studies aim to demonstrate safety and efficacy in preclinical models before human trials can commence.

In conclusion,3-[(4-acetamidophenyl)carbamoyl]-2-[(3-methoxypropyl)amino]propanoic acid (CAS No. 1048016-19-8) represents a significant advancement in pharmaceutical chemistry. Its unique structure, coupled with its potential for chemical modification and computational analysis, positions it as a valuable asset in the quest for novel therapeutics. As research continues to uncover new applications for this compound, it is poised to play a crucial role in addressing some of today's most pressing medical challenges.